Cas no 1342684-23-4 (methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate
• CAS No: 1342684-23-4
• MF: C₁₀H₁₄IN₃O₂
• MW: 335.141534328461
• CID: 5896123
• PubChem ID: 64430526
• Update Time: 2025-05-22

methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate
• 1342684-23-4
• EN300-1140428
• AKOS013753820

• Inchi： 1S/C10H14IN3O2/c1-16-9(15)10(12,7-2-3-7)6-14-5-8(11)4-13-14/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： XJODTTSXDDGGRE-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(=O)OC)(C1CC1)N

Computed Properties

• Exact Mass: 335.01307g/mol
• Monoisotopic Mass: 335.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate

Chemical Compound CAS No. 1342684-23-4: Methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate

The compound methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate (CAS No. 1342684-23-4) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a cyclopropyl group, an amino group, and a pyrazole ring substituted with an iodine atom. These structural features make it a valuable substrate for exploring reactivity, synthesis, and biological activity.

Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of novel drug candidates. The presence of the pyrazole ring is notable, as pyrazoles are known for their versatility in forming hydrogen bonds and their ability to act as both donors and acceptors in molecular interactions. This property makes them highly desirable in drug design, where such interactions are crucial for binding to target proteins.

The cyclopropyl group in the molecule adds another layer of complexity and reactivity. Cyclopropane rings are known for their strained structure, which can lead to unique chemical properties and reactivity patterns. In this compound, the cyclopropyl group is attached to an amino group, creating a chiral center that could influence the molecule's stereochemistry and pharmacokinetic properties.

The methyl ester group at the end of the molecule plays a role in solubility and stability. Ester groups are commonly used in organic chemistry to protect carboxylic acids during synthesis and to modify the physical properties of molecules. In this case, the methyl ester may enhance the compound's bioavailability or facilitate further chemical transformations.

Recent advancements in synthetic methodology have enabled more efficient routes to prepare such complex molecules. For instance, the use of transition metal catalysts in cross-coupling reactions has simplified the incorporation of the iodo-pyrazole moiety into the structure. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for applications in pharmaceuticals.

In terms of biological activity, preliminary studies suggest that this compound exhibits interesting properties that warrant further investigation. Its ability to interact with biological targets through multiple modes—such as hydrogen bonding, π–π interactions, and steric effects—makes it a promising candidate for drug discovery programs targeting specific diseases.

Moreover, the presence of iodine in the molecule opens up possibilities for radioactive labeling, which is valuable in imaging studies and diagnostics. The substitution pattern on the pyrazole ring could also be modified to explore different electronic environments and optimize binding affinity for specific receptors or enzymes.

In conclusion, methyl 2-amino-2-cyclopropyl-3-(4-iodo-1H-pyrazol-1-yl)propanoate (CAS No. 1342684-23-4) represents a fascinating example of how structural complexity can lead to versatile chemical properties. With ongoing research into its synthesis, reactivity, and biological activity, this compound holds significant potential for advancing both fundamental chemical science and applied drug development.